Cas no 2138519-52-3 (2,4,6-trimethyl-3-(pyridin-3-yl)aniline)

• Product Name: 2,4,6-trimethyl-3-(pyridin-3-yl)aniline
• CAS No: 2138519-52-3
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 6567784
• PubChem ID: 165490109
• Update Time: 2025-10-28

2,4,6-trimethyl-3-(pyridin-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,4,6-trimethyl-3-(pyridin-3-yl)aniline
• 2138519-52-3
• EN300-1142217

• Inchi： 1S/C14H16N2/c1-9-7-10(2)14(15)11(3)13(9)12-5-4-6-16-8-12/h4-8H,15H2,1-3H3
• InChI Key： OTYXKEJPQUIAEQ-UHFFFAOYSA-N
• SMILES： NC1=C(C)C=C(C)C(C2C=NC=CC=2)=C1C

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,4,6-trimethyl-3-(pyridin-3-yl)aniline

2,4,6-trimethyl-3-(pyridin-3-yl)aniline (CAS No. 2138519-52-3)

The compound 2,4,6-trimethyl-3-(pyridin-3-yl)aniline, identified by the CAS registry number 2138519-52-3, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an aniline backbone with methyl substituents and a pyridine ring. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for research and industrial purposes.

Recent studies have highlighted the potential of 2,4,6-trimethyl-3-(pyridin-3-yl)aniline in the development of advanced materials. For instance, researchers have explored its role in synthesizing novel polymers and hybrid materials with enhanced mechanical and thermal stability. The methyl groups attached to the aromatic ring contribute to the compound's hydrophobicity, while the pyridine moiety introduces electron-withdrawing effects, which are crucial for tuning the electronic properties of materials derived from this compound.

In the context of pharmaceutical research, 2,4,6-trimethyl-3-(pyridin-3-yl)aniline has shown promise as a precursor for bioactive molecules. Its ability to undergo various substitution reactions makes it a valuable starting material for drug discovery programs targeting specific therapeutic areas. Recent findings suggest that derivatives of this compound exhibit potential anti-inflammatory and antioxidant activities, opening new avenues for its application in medicinal chemistry.

The synthesis of 2,4,6-trimethyl-3-(pyridin-3-yl)aniline involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the reaction conditions, leading to higher yields and improved purity. These advancements underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for this compound in both academic and industrial settings.

From an environmental perspective, the ecological impact of 2,4,6-trimethyl-3-(pyridin-3-yl)aniline has been a subject of recent investigations. Studies indicate that its biodegradation under specific environmental conditions is feasible; however, further research is required to fully understand its long-term effects on ecosystems. This information is critical for ensuring sustainable practices in its production and application.

In conclusion, 2,4,6-trimethyl-3-(pyridin-3-yl)aniline (CAS No. 2138519-52-3) stands out as a multifaceted compound with diverse applications across various disciplines. Its unique chemical structure and reactivity make it an essential component in modern chemical research and development. As scientific advancements continue to unfold, this compound is poised to play an even more significant role in shaping future innovations in materials science and pharmacology.